Cas no 2098087-69-3 (4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine)

• Product Name: 4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine
• CAS No: 2098087-69-3
• MF: C₁₂H₁₇ClFN₃
• MW: 257.734884977341
• CID: 5725583
• PubChem ID: 121203183
• Update Time: 2025-10-20

4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS026711418
• 4-chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine
• 2098087-69-3
• starbld0027899
• 4-chloro-6-[4-(fluoromethyl)-4-methylpiperidin-1-yl]-2-methylpyrimidine
• F1907-7053
• 4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine

• Inchi： 1S/C12H17ClFN3/c1-9-15-10(13)7-11(16-9)17-5-3-12(2,8-14)4-6-17/h7H,3-6,8H2,1-2H3
• InChI Key： MIZGCSBJFALSLL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N1CCC(C)(CF)CC1

Computed Properties

• Exact Mass: 257.1095034g/mol
• Monoisotopic Mass: 257.1095034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29Ų

Additional information on 4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine

4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine: A Comprehensive Overview

4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine, with the CAS number 2098087-69-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrimidine ring system substituted with chlorine, methyl, and a piperidinyl group, which introduces unique electronic and steric properties.

The synthesis of 4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine involves a series of intricate organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, making it more accessible for research and development purposes. The incorporation of fluorine in the fluoromethyl group adds an additional layer of complexity to its synthesis, as fluorinated compounds often require specialized reagents and conditions.

One of the most promising aspects of this compound lies in its potential as a lead molecule for drug development. Pyrimidine derivatives are known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. Recent studies have highlighted the ability of 4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine to modulate key cellular pathways involved in cancer progression. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activity of certain kinases that are overexpressed in various types of cancer cells.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The unique electronic properties imparted by the pyrimidine ring and the substituents make it a candidate for use in organic electronics. Preliminary studies suggest that it could serve as a building block for semiconducting materials or optoelectronic devices. However, further research is required to fully understand its electronic behavior and stability under different conditions.

The structural features of 4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine also make it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to investigate its conformational flexibility, solubility, and binding affinity to various biological targets. These insights are crucial for optimizing its bioavailability and efficacy when used as a therapeutic agent.

In conclusion, 4-Chloro-6-(4-(fluoromethyl)-4-methylpiperidin-1-yl)-2-methylpyrimidine, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of compounds being explored for medical and materials applications. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing both therapeutic development and technological innovations.